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Compound of Interest

Compound Name: Dimethyl Azelate

Cat. No.: B156576 Get Quote

CAS Number: 1732-10-1

This technical guide provides an in-depth overview of dimethyl azelate, a significant organic

compound with diverse applications in research and industry. The document is tailored for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, and potential mechanisms of action.

Core Properties of Dimethyl Azelate
Dimethyl azelate, also known as dimethyl nonanedioate, is the dimethyl ester of azelaic acid.

[1][2] It is a colorless liquid at room temperature and is recognized for its utility as a plasticizer,

solvent, and an intermediate in chemical synthesis.[3][4]

Physicochemical Data
The key physicochemical properties of dimethyl azelate are summarized in the table below for

easy reference and comparison.
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Property Value

CAS Number 1732-10-1

Molecular Formula C11H20O4

Molecular Weight 216.27 g/mol

Melting Point 18 °C

Boiling Point 156 °C at 20 mmHg

Density 1.007 g/mL at 25 °C

Refractive Index (n20/D) 1.435

Flash Point >110 °C (>230 °F)

Water Solubility 863 mg/L at 25°C

LogP 2.5-2.86 at 25°C

Vapor Pressure <1 mm Hg at 20 °C

The data in this table has been compiled from multiple sources.[4][5][6][7]

Synthesis and Experimental Protocols
Dimethyl azelate can be synthesized through several methods, with the most common being

the ozonolysis of unsaturated fatty acids and the esterification of azelaic acid.

Synthesis via Ozonolysis of Oleic Acid
This protocol describes the synthesis of dimethyl azelate from oleic acid through an oxidative

cleavage process.

Experimental Protocol:

Ozonolysis: A solution of oleic acid (5.0 mmol) in a suitable solvent (e.g., 25 mL of anhydrous

methanol or a 1:5 mixture of acetic acid and dichloromethane) is cooled to 0 °C. An ozone-

oxygen mixture is bubbled through the solution at a rate of 40 mmol of O3 per hour until

approximately 5.5 mmol of ozone is consumed.
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Work-up: The reaction mixture is flushed with argon to remove excess ozone. The

subsequent treatment can vary, but a common procedure involves the addition of a reducing

agent to decompose the ozonide.

Purification: The solvent is removed by distillation. The resulting residue is dissolved in

chloroform (50 mL), washed with water (2 x 15 mL), and dried over anhydrous sodium

sulfate. The solvent is then evaporated.

Chromatography: The crude product is purified by column chromatography on silica gel,

eluting with a mixture of petroleum ether and tert-butyl methyl ether (2:1), to yield pure

dimethyl azelate.[6]
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Fig. 1: Experimental workflow for the synthesis of dimethyl azelate via ozonolysis.
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Synthesis via Acid-Catalyzed Esterification of Azelaic
Acid
This protocol outlines the synthesis of dimethyl azelate through the direct esterification of its

parent dicarboxylic acid.

Experimental Protocol:

Reaction Setup: Azelaic acid is combined with an excess of methanol in a round-bottom

flask.

Catalysis: A catalytic amount of a strong acid, such as concentrated sulfuric acid, is added to

the mixture.

Reflux: The reaction mixture is heated to reflux for a specified period (e.g., 2 hours at 85°C)

to drive the esterification to completion.[8]

Extraction: After cooling to room temperature, the product is extracted with an organic

solvent like hexane.

Washing: The organic layer is washed sequentially with a 5% aqueous sodium carbonate

solution and a saturated aqueous sodium chloride solution to remove unreacted acid and the

catalyst.

Drying and Evaporation: The organic layer is dried over anhydrous sodium sulfate, and the

solvent is removed by rotary evaporation to yield dimethyl azelate.[8]
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Fig. 2: Experimental workflow for the synthesis of dimethyl azelate via esterification.
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Applications and Mechanism of Action
Dimethyl azelate has a range of applications stemming from its chemical properties. It is

utilized as a plasticizer in the polymer industry to enhance the flexibility of materials like PVC.

[3][4] In cosmetics, it functions as a softening agent and a solvent.[1]

Dermatological Applications and Potential Mechanism of
Action
While dimethyl azelate itself is used in cosmetic formulations, its parent compound, azelaic

acid, is well-studied for its therapeutic effects in dermatology, particularly in the treatment of

acne and hyperpigmentation.[2][9] It is plausible that dimethyl azelate may act as a prodrug,

being hydrolyzed to azelaic acid in the skin to exert its effects.

The mechanism of action of azelaic acid involves the inhibition of key enzymes. In the context

of hyperpigmentation, azelaic acid is a competitive inhibitor of tyrosinase, a critical enzyme in

the melanin synthesis pathway.[1][10] By inhibiting tyrosinase, it reduces the production of

melanin, leading to a lightening of the skin.[9]
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Fig. 3: Proposed mechanism of action of azelaic acid in inhibiting melanin synthesis.

Safety and Handling
Dimethyl azelate is considered to have low toxicity. However, as with any chemical,

appropriate safety precautions should be taken. It is recommended to handle dimethyl azelate
in a well-ventilated area and to wear personal protective equipment, including gloves and
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safety goggles, to avoid direct contact with the skin and eyes. In case of contact, the affected

area should be rinsed thoroughly with water. For detailed safety information, refer to the

material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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